Cas no 1361469-84-2 (6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde)
6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde
-
- Inchi: 1S/C9H10F2N2O2/c1-15-8-5(4-14)2-6(3-12)13-7(8)9(10)11/h2,4,9H,3,12H2,1H3
- InChI Key: XELJAMVOKLYIRO-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(C=O)=CC(CN)=N1)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 216
- XLogP3: -0.2
- Topological Polar Surface Area: 65.2
6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022001277-500mg |
6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde |
1361469-84-2 | 97% | 500mg |
$1,048.60 | 2022-03-01 | |
| Alichem | A022001277-1g |
6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde |
1361469-84-2 | 97% | 1g |
$1,596.00 | 2022-03-01 |
6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde
Introduction to 6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1361469-84-2)
6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1361469-84-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including its amine, difluoromethyl, methoxy, and aldehyde functional groups, contribute to its potential as a versatile intermediate in synthetic chemistry and a precursor for biologically active molecules.
The aminomethyl substituent at the 6-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical reactions such as condensation, alkylation, and coupling reactions. This makes the compound a valuable building block for constructing more complex molecular architectures. Additionally, the presence of a difluoromethyl group at the 2-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The methoxy group at the 3-position provides further modularity, allowing for easy functionalization while maintaining the overall electronic properties of the pyridine core.
The 4-carboxaldehyde moiety at the 4-position serves as an active site for further derivatization, enabling the synthesis of amides, esters, and other functionalized compounds. This aldehyde group is particularly useful in forming Schiff bases and other coordination complexes with metal ions, which have applications in catalysis and materials science. The combination of these functional groups makes 6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde a promising candidate for exploring novel pharmacophores and therapeutic agents.
In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that pyridine-based compounds exhibit properties such as kinase inhibition, antiviral effects, anti-inflammatory responses, and more. The structural motifs present in 6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde align well with these pharmacological targets. For instance, the aminomethyl group can be used to link other pharmacophoric units via amide or urea bonds, enhancing binding affinity to biological targets. The difluoromethyl group is known to improve pharmacokinetic properties by increasing metabolic stability and reducing susceptibility to enzymatic degradation.
Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify potential drug candidates. The unique structure of 6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde has been explored using molecular docking simulations to evaluate its interactions with various protein targets. These studies suggest that this compound may have significant potential in inhibiting enzymes involved in cancer pathways. For example, preliminary docking studies have indicated that it may bind effectively to tyrosine kinases, which are key players in cell signaling pathways associated with tumor growth and progression.
The synthesis of 6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. One common synthetic route begins with commercially available 3-methoxypyridine-4-carbaldehyde, which undergoes nucleophilic substitution at the 6-position with ethylene diamine to introduce the aminomethyl group. Subsequent fluorination using suitable reagents such as DAST (diethylaminosulfur trifluoride) or Selectfluor® introduces the difluoromethyl group at the 2-position. This sequence demonstrates how modular synthetic strategies can be employed to construct complex heterocyclic frameworks efficiently.
The versatility of this compound is further underscored by its applications in material science and catalysis. Pyridine derivatives are known to act as ligands in transition metal complexes due to their ability to coordinate through nitrogen atoms. The presence of multiple functional groups on 6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde allows for fine-tuning of coordination properties by modifying specific substituents. Such complexes have been explored as catalysts for various organic transformations, including cross-coupling reactions that are pivotal in pharmaceutical synthesis.
In conclusion,6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1361469-84-2) represents a structurally intriguing and synthetically valuable compound with significant potential in pharmaceutical research and industrial applications. Its unique combination of functional groups positions it as a key intermediate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for pyridine derivatives,6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde is poised to play an important role in shaping future advancements in medicinal chemistry.
1361469-84-2 (6-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)